Cas no 2228838-90-0 (3-(1-ethynylcyclopropyl)thiolane)

• Product Name: 3-(1-ethynylcyclopropyl)thiolane
• CAS No: 2228838-90-0
• MF: C₉H₁₂S
• MW: 152.256581306458
• CID: 5894386
• PubChem ID: 165612058
• Update Time: 2025-05-28

3-(1-ethynylcyclopropyl)thiolane Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethynylcyclopropyl)thiolane
• 2228838-90-0
• EN300-1741986

• Inchi： 1S/C9H12S/c1-2-9(4-5-9)8-3-6-10-7-8/h1,8H,3-7H2
• InChI Key： KFZNUYJFUMJXEQ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1(C#C)CC1

Computed Properties

• Exact Mass: 152.06597156g/mol
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-(1-ethynylcyclopropyl)thiolane

Exploring the Unique Properties and Applications of 3-(1-ethynylcyclopropyl)thiolane (CAS No. 2228838-90-0)

In the ever-evolving landscape of chemical research, 3-(1-ethynylcyclopropyl)thiolane (CAS No. 2228838-90-0) has emerged as a compound of significant interest due to its distinctive molecular structure and potential applications. This sulfur-containing heterocycle, characterized by its cyclopropyl and ethynyl functional groups, offers a unique combination of reactivity and stability, making it a valuable building block in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical development, and advanced material design.

The molecular architecture of 3-(1-ethynylcyclopropyl)thiolane features a thiolane ring (a five-membered saturated sulfur heterocycle) fused with a 1-ethynylcyclopropyl moiety. This hybrid structure imparts remarkable electronic properties, enabling applications in click chemistry and bioorthogonal reactions. Recent studies highlight its role in drug discovery, where its ability to undergo selective transformations under mild conditions aligns with the growing demand for sustainable synthetic methodologies. As the pharmaceutical industry shifts toward green chemistry principles, compounds like 3-(1-ethynylcyclopropyl)thiolane are gaining traction for their minimal environmental footprint.

Beyond pharmaceuticals, 3-(1-ethynylcyclopropyl)thiolane has shown promise in material science, particularly in the development of conductive polymers and self-healing materials. Its thiol-ene reactivity allows for facile incorporation into polymer backbones, enhancing mechanical properties and enabling stimuli-responsive behavior. With the rise of flexible electronics and wearable technology, this compound’s versatility addresses key challenges in durability and performance. Industry leaders are also investigating its potential in energy storage systems, where its redox-active sulfur centers could improve battery efficiency.

From a synthetic perspective, the preparation of 3-(1-ethynylcyclopropyl)thiolane involves innovative strategies to balance yield and purity. Recent advancements in catalytic cyclization and metal-free coupling have streamlined its production, reducing reliance on hazardous reagents. These developments resonate with the broader trend toward safer chemical processes, a topic frequently searched by professionals in process chemistry and regulatory compliance. Furthermore, the compound’s compatibility with flow chemistry systems underscores its suitability for scalable manufacturing, a critical factor for industries prioritizing cost-effective synthesis.

As interest in 3-(1-ethynylcyclopropyl)thiolane grows, so do questions about its structure-activity relationships (SAR) and toxicological profile. Preliminary data suggest low acute toxicity, but comprehensive studies are ongoing to evaluate its long-term safety—a priority for researchers in toxicogenomics and risk assessment. Additionally, computational modeling efforts are leveraging AI-driven molecular simulations to predict its behavior in biological systems, a hot topic in cheminformatics forums.

In conclusion, 3-(1-ethynylcyclopropyl)thiolane (CAS No. 2228838-90-0) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from precision medicine to smart materials—align with global trends toward sustainability and technological advancement. For researchers seeking high-performance building blocks or novel synthetic routes, this compound offers a wealth of opportunities. As the scientific community continues to unravel its potential, 3-(1-ethynylcyclopropyl)thiolane is poised to play a pivotal role in shaping the future of functional chemicals.